N-(3,4-difluorophenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3,4-difluorophenyl)acetamide
• InChI: InChI=1S/C19H20F2N2O3S/c20-17-10-9-14(12-18(17)21)22-19(24)13-15-6-4-5-11-23(15)27(25,26)16-7-2-1-3-8-16/h1-3,7-10,12,15H,4-6,11,13H2,(H,22,24)
• InChI Key: PQVCFTPYLVOABT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)NC2=CC(=C(C=C2)F)F)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H20F2N2O3S
• Molecular Weight: 394.4 g/mol

Description

N-(3,4-difluorophenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide, commonly known as DFP-10825, is a novel small molecule compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Anti-Fibrotic Activity

This compound has shown promise in the field of anti-fibrotic therapy. Fibrosis is a pathological condition characterized by excessive tissue scarring due to the accumulation of extracellular matrix proteins. . They effectively inhibit the expression of collagen and the content of hydroxyproline in cell culture medium, indicating potential as novel anti-fibrotic drugs.

Antimicrobial Properties

Benzimidazole molecules, which share a similar structural motif with our compound of interest, are effective against various strains of microorganisms. .

Antitumor Potential

Compounds with a pyrimidine core, which is structurally related to our compound, have been reported to exhibit antitumor activities. .

Pharmacological Synthesis

The compound can be used as a building block in the synthesis of novel heterocyclic compounds with potential biological activities. .

Drug Discovery

As a part of medicinal chemistry, the compound can be employed in the design of privileged structures. .

Chemical Biology

In chemical biology, the compound can be used to study molecular interactions based on its structure and physicochemical properties. .

Computational Chemistry Applications

The compound can be used in computational chemistry to model interactions with biological targets. .

Molecular Docking Studies

Molecular docking studies can be conducted with this compound to predict how it interacts with various enzymes and receptors. .

Mechanism of Action

Target of Action

Similar compounds have been found to targetanaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) . These kinases play crucial roles in cell growth and differentiation .

Mode of Action

It’s known that kinase inhibitors, like the ones mentioned above, work by binding to the kinase and inhibiting its activity, which can lead to a decrease in cell proliferation and induce cell death .

Biochemical Pathways

Kinase inhibitors generally affect pathways related to cell growth and proliferation .

Result of Action

Kinase inhibitors generally result in decreased cell proliferation and can induce cell death .